1-(4-nitrophenyl)-1H-pyrazol-3-amine
Overview
Description
Synthesis Analysis
While specific synthesis methods for “1-(4-nitrophenyl)-1H-pyrazol-3-amine” are not available, similar compounds are often synthesized through various organic reactions, including nitration, reduction, and cyclization .Chemical Reactions Analysis
Compounds similar to “this compound” have been used in various chemical reactions. For example, 4-nitrophenol has been used as a substrate in reduction reactions .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-nitrophenyl)-1H-pyrazol-3-amine involves the reaction of 4-nitrophenylhydrazine with ethyl acetoacetate to form 1-(4-nitrophenyl)-3-oxobutane-1,2-diamine, which is then cyclized with hydrazine hydrate to yield the final product.", "Starting Materials": ["4-nitrophenylhydrazine", "ethyl acetoacetate", "hydrazine hydrate"], "Reaction": ["Step 1: 4-nitrophenylhydrazine is reacted with ethyl acetoacetate in the presence of a base such as sodium ethoxide to form 1-(4-nitrophenyl)-3-oxobutane-1,2-diamine.", "Step 2: The intermediate product from step 1 is then cyclized with hydrazine hydrate in the presence of a catalyst such as acetic acid to yield 1-(4-nitrophenyl)-1H-pyrazol-3-amine as the final product."] } | |
CAS RN |
87949-11-9 |
Molecular Formula |
C9H8N4O2 |
Molecular Weight |
204.2 |
Purity |
95 |
Origin of Product |
United States |
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